5-Bromo-N,N,6-trimethylpyridin-2-amine
Overview
Description
5-Bromo-N,N,6-trimethylpyridin-2-amine is a nitrogen-containing heterocyclic compound . It is a useful research chemical used in a variety of research applications .
Molecular Structure Analysis
The molecular formula of this compound is C8H11BrN2 . Its molecular weight is 215.09 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are as follows :Scientific Research Applications
Catalytic Amination : Jianguo Ji, Tao Li, and W. Bunnelle (2003) conducted research on the amination of polyhalopyridines catalyzed by a palladium-Xantphos complex, where 5-bromo-2-chloropyridine was aminated to produce 5-amino-2-chloropyridine with high yield and chemoselectivity (Ji, Li, & Bunnelle, 2003).
Copper Catalysis : A study by F. Lang, D. Zewge, I. Houpis, and P. VolanteRalph (2001) demonstrated the conversion of bromopyridine into aminopyridine using Cu2O catalysis, highlighting the effective amination reaction under specific conditions (Lang, Zewge, Houpis, & VolanteRalph, 2001).
Preparation of Metal-Complexing Molecular Rods : Research by P. Schwab, F. Fleischer, and J. Michl (2002) involved the efficient synthesis of 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and 2,2'-bipyrimidines, useful for preparing metal-complexing molecular rods (Schwab, Fleischer, & Michl, 2002).
Regioselective Displacement Reaction : A. Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine (Doulah et al., 2014).
Hydrogen Peroxide Oxidations : A. Agosti et al. (2017) described the synthesis of 5-Bromo-2-nitropyridine from the corresponding amine via hydrogen peroxide oxidation, showcasing the transformation's applications in large-scale production (Agosti et al., 2017).
Synthesis of Flexible Ligands : L. Charbonnière, N. Weibel, and R. Ziessel (2002) focused on the synthesis of flexible polydendate ligands bearing 5'-substituted-6-carboxylic-2,2'-bipyridine subunits, which involved the preparation of 6-bromo-5'-bromomethyl-2,2'-bipyridine (Charbonnière, Weibel, & Ziessel, 2002).
Properties
IUPAC Name |
5-bromo-N,N,6-trimethylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2/c1-6-7(9)4-5-8(10-6)11(2)3/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAMDEZVDBHDFOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N(C)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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